(1r,4r)-4-(1H-imidazol-2-yl)cyclohexan-1-amine dihydrochloride
Overview
Description
(1R,4R)-4-(1H-imidazol-2-yl)cyclohexan-1-amine dihydrochloride, also known as (1R,4R)-4-imidazolylcyclohexan-1-amine dihydrochloride or (1R,4R)-4-imidazolylcyclohexane-1-amine dihydrochloride, is a synthetic compound with a wide range of applications in scientific research. It is an organic compound that belongs to the family of imidazole derivatives and is a white, crystalline solid. It is soluble in water and organic solvents. This compound has been used in a variety of scientific studies for its ability to interact with proteins, enzymes and other biological molecules.
Scientific Research Applications
Synthesis and Structural Studies
A study by Pařík and Chlupatý (2014) focused on the synthesis and properties of new imines and bisimines derived from 2-phenyl-1H-imidazole-4-carbaldehyde, which shares a structural similarity with (1r,4r)-4-(1H-imidazol-2-yl)cyclohexan-1-amine dihydrochloride. This research emphasized the preparation of chiral imines and bisimines, characterizing them through various spectroscopic techniques and analyzing their stability constants when forming complexes with Cu(II) (Pařík & Chlupatý, 2014).
Molecular Docking and Experimental Techniques
Aayisha et al. (2019) conducted a study using molecular docking and experimental techniques on a molecule structurally related to (1r,4r)-4-(1H-imidazol-2-yl)cyclohexan-1-amine dihydrochloride. They explored its potential as an alpha-2-imidazoline receptor agonist, which could be significant in the treatment of hypertension. The study involved both theoretical and experimental analyses, including vibrational spectroscopy and molecular orbital calculations (Aayisha et al., 2019).
Chemoenzymatic Synthesis
Paul et al. (2012) developed a modular synthetic approach for the asymmetric synthesis of imidazolium salts, which are structurally related to the compound . The study involved a diastereoselective synthesis and a lipase-catalyzed kinetic resolution. This approach led to the creation of novel imidazolium-based ionic liquids, and their properties as phase-transfer catalysts were analyzed. Additionally, the study evaluated the toxicity of these compounds against E. coli cells (Paul et al., 2012).
Sorption and Photocatalytic Properties
Fu, Kang, and Zhang (2014) synthesized metal-organic frameworks using a tris(4-(1H-imidazol-1-yl)phenyl)amine ligand, which is structurally similar to the compound . These frameworks exhibited interesting photocatalytic properties and highly selective adsorption of small hydrocarbons. This research highlights the potential application of such structures in environmental and material sciences (Fu, Kang, & Zhang, 2014).
properties
IUPAC Name |
4-(1H-imidazol-2-yl)cyclohexan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3.2ClH/c10-8-3-1-7(2-4-8)9-11-5-6-12-9;;/h5-8H,1-4,10H2,(H,11,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZCBJGVXXSCNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NC=CN2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1r,4r)-4-(1H-imidazol-2-yl)cyclohexan-1-amine dihydrochloride | |
CAS RN |
2059913-83-4 |
Source
|
| Record name | rac-(1r,4r)-4-(1H-imidazol-2-yl)cyclohexan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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